
A Comparative Kinetic Analysis of the
Hydrolysis of 2-Bromo-2-methylpropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-2-methylpropanal

Cat. No.: B082722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the hydrolysis kinetics of 2-bromo-2-

methylpropane against other alkyl halides. The data presented herein is supported by

established experimental protocols, offering a comprehensive resource for understanding

nucleophilic substitution reactions.

The hydrolysis of 2-bromo-2-methylpropane, a tertiary alkyl halide, is a cornerstone example of

a first-order nucleophilic substitution (SN1) reaction.[1][2] The reaction proceeds in two steps: a

slow, rate-determining ionization to form a stable tertiary carbocation, followed by a rapid attack

of the nucleophile (water or hydroxide ion).[1][3][4][5][6] The rate of this reaction is dependent

only on the concentration of the alkyl halide.[2][4][7]

In contrast, primary alkyl halides undergo a second-order nucleophilic substitution (SN2)

mechanism, where the rate is dependent on the concentration of both the alkyl halide and the

nucleophile.[1][7] This fundamental difference in reaction mechanism leads to significant

variations in reaction kinetics, as will be detailed in this guide.

Comparative Kinetic Data
The following table summarizes the key kinetic parameters for the hydrolysis of 2-bromo-2-

methylpropane and provides a comparison with other alkyl halides.
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Alkyl Halide Structure Mechanism Rate Law
Relative Rate
of Hydrolysis
(H₂O, 25°C)

2-Bromo-2-

methylpropane
Tertiary SN1

rate =

k[(CH₃)₃CBr]
~1,200,000

2-Chloro-2-

methylpropane
Tertiary SN1

rate =

k[(CH₃)₃CCl]
~30,000

2-Bromobutane Secondary SN1/SN2 mixture complex ~12

1-Bromobutane Primary SN2

rate =

k[CH₃(CH₂)₃Br]

[OH⁻]

~1

Note: Relative rates are approximate and intended for comparative purposes.

Experimental Protocols
A common method to determine the reaction order for the hydrolysis of 2-bromo-2-

methylpropane involves monitoring the change in concentration of the hydroxide ion over time.

Experiment 1: Determining the Order of Reaction with Respect to OH⁻

This experiment aims to show that the reaction rate is independent of the hydroxide ion

concentration.

Procedure:

Prepare a solution of 2-bromo-2-methylpropane in a propanone/water solvent. This solvent is

used because both the alkyl halide and sodium hydroxide are soluble in it.[8]

To this solution, add a known, small amount of sodium hydroxide and a few drops of

phenolphthalein indicator.[1][8] The solution will turn pink.

Start a stopwatch and measure the time it takes for the pink color to disappear.[1][8] This

indicates that all the hydroxide ions have been consumed.
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Repeat the experiment with varying initial concentrations of sodium hydroxide, keeping the

concentration of 2-bromo-2-methylpropane and the total volume constant.[1][8]

The initial rate of reaction can be calculated for each experiment. A plot of the initial rate

versus the initial concentration of OH⁻ will be a horizontal line, indicating that the reaction is

zero order with respect to the hydroxide ion.[1][8]

Experiment 2: Determining the Order of Reaction with Respect to 2-Bromo-2-methylpropane

This experiment demonstrates that the reaction rate is directly proportional to the concentration

of the alkyl halide.

Procedure:

Following a similar setup to Experiment 1, keep the initial concentration of sodium hydroxide

constant.

Vary the initial concentration of 2-bromo-2-methylpropane.

Measure the time for the phenolphthalein to decolorize for each concentration of the alkyl

halide.

Calculate the initial rate for each experiment. A plot of the initial rate versus the initial

concentration of 2-bromo-2-methylpropane will yield a straight line through the origin,

confirming a first-order relationship.[1][8]

Visualizing the Reaction Pathway and Experimental
Workflow
To further elucidate the concepts discussed, the following diagrams illustrate the SN1 reaction

mechanism and the experimental workflow.
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Step 1: Formation of Carbocation (Slow, Rate-Determining) Step 2: Nucleophilic Attack (Fast)

 (CH₃)₃C-Br Transition State 1Heterolysis  (CH₃)₃C⁺ + Br⁻  (CH₃)₃C-OH₂⁺ Attack by H₂O

 H₂O 

 (CH₃)₃C-OH + H⁺ Deprotonation

Click to download full resolution via product page

Caption: The SN1 mechanism for the hydrolysis of 2-bromo-2-methylpropane.
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Preparation

Reaction & Measurement

Data Analysis

Prepare solutions of 2-bromo-2-methylpropane and NaOH

Add phenolphthalein indicator to NaOH solution

Mix reactants and start timer

Record time for pink color to disappear

Calculate initial reaction rate

Plot rate vs. concentration

Determine reaction order

Click to download full resolution via product page

Caption: Experimental workflow for kinetic analysis of hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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